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Compound of Interest

Compound Name: SH514

Cat. No.: B15613613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

SH514 stock solutions for research purposes. SH514 is a potent and specific inhibitor of

Interferon Regulatory Factor 4 (IRF4), a key transcription factor in the survival and proliferation

of multiple myeloma cells.[1][2]

Introduction
SH514 is a small molecule inhibitor that targets the DNA-binding domain of IRF4 with an IC₅₀

of 2.63 µM.[1][2] By binding to IRF4, SH514 blocks its transcriptional activity, leading to the

downregulation of downstream target genes essential for cell cycle progression and survival.[1]

[2] These notes are intended to provide researchers with standardized procedures for

preparing and using SH514 in a laboratory setting to ensure experimental reproducibility and

accuracy.

Quantitative Data Summary
The following table summarizes the key quantitative data for SH514:
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Property Value Reference

Molecular Weight 514.66 g/mol [1]

Molecular Formula C₃₂H₃₈N₂O₄ [1]

IC₅₀ (IRF4 Inhibition) 2.63 µM [1][2]

Binding Affinity (Kᴅ for IRF4-

DBD)
1.28 µM [2][3]

Solubility in DMSO 80.00 mg/mL (155.44 mM) [1]

Experimental Protocols
Preparation of a 10 mM SH514 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SH514 in dimethyl

sulfoxide (DMSO).

Materials:

SH514 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate SH514: Allow the vial of SH514 powder to come to room temperature before

opening to prevent condensation.
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Weigh SH514: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh

out 5.15 mg of SH514 powder into the tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SH514
powder.

Dissolve SH514: Close the tube tightly and vortex the solution until the SH514 is completely

dissolved. Gentle warming and sonication can be used to aid dissolution if necessary.[1]

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for short-term storage or -80°C for long-

term storage.[1] When stored properly in a solvent, SH514 is stable for up to one year.[1]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling SH514 and DMSO.

Handle SH514 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Preparation of Working Solutions
To prepare working solutions, the 10 mM stock solution can be further diluted in an appropriate

cell culture medium or buffer.

Important Considerations:

When diluting a DMSO stock solution into an aqueous buffer or medium, it is crucial to add

the stock solution to the aqueous solution while vortexing to prevent precipitation of the

compound.

The final concentration of DMSO in the experimental setup should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of SH514 and the experimental

workflow for its use.
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Caption: SH514 inhibits IRF4, blocking its transcriptional activity.
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Caption: Workflow for preparing and using SH514 in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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